Cas no 1864059-43-7 (1-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-2-amine hydrochloride)

• Product Name: 1-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-2-amine hydrochloride
• CAS No: 1864059-43-7
• MF: C₆H₁₂ClN₃S₂
• MW: 225.762577056885
• CID: 5721865
• PubChem ID: 21478225
• Update Time: 2025-06-14

1-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1864059-43-7
• 1-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propan-2-amine;hydrochloride
• F2167-1537
• 1-((5-methyl-1,3,4-thiadiazol-2-yl)thio)propan-2-amine hydrochloride
• AKOS026747224
• EN300-240611
• 1-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propan-2-amine hydrochloride
• 1-((5-methyl-1,3,4-thiadiazol-2-yl)thio)propan-2-aminehydrochloride
• 1-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-2-amine hydrochloride

• Inchi： 1S/C6H11N3S2.ClH/c1-4(7)3-10-6-9-8-5(2)11-6;/h4H,3,7H2,1-2H3;1H
• InChI Key： GESVQDOIINFGBF-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NN=C(C)S1)CC(C)N

Computed Properties

• Exact Mass: 225.0161174g/mol
• Monoisotopic Mass: 225.0161174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-2-amine hydrochloride

Research Brief on 1-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-2-amine hydrochloride (CAS: 1864059-43-7)

The compound 1-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-2-amine hydrochloride (CAS: 1864059-43-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the 1,3,4-thiadiazole moiety and thioether linkage, suggest promising interactions with biological targets, making it a subject of intensive study.

Recent studies have highlighted the compound's role as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-2-amine hydrochloride exhibits potent inhibitory effects on certain kinases implicated in autoimmune disorders. The study utilized in vitro assays and molecular docking simulations to elucidate the binding mechanisms, revealing a high affinity for the ATP-binding sites of these kinases. These findings suggest potential applications in developing novel kinase inhibitors for therapeutic use.

Further investigations into the compound's pharmacokinetic properties have been conducted to assess its viability as a drug candidate. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in 2024 evaluated the compound's stability, solubility, and metabolic profile. The results indicated favorable oral bioavailability and moderate plasma half-life, though further optimization may be required to enhance its metabolic stability. These insights are critical for advancing the compound to later stages of drug development, including in vivo efficacy and toxicity studies.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential as an antimicrobial agent. A 2024 study in the European Journal of Medicinal Chemistry reported that 1-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-2-amine hydrochloride exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings open new avenues for developing antibiotics targeting resistant bacterial strains.

Despite these promising results, challenges remain in translating the compound's potential into clinical applications. Issues such as off-target effects, potential cytotoxicity, and the need for formulation optimization must be addressed. Ongoing research aims to refine the compound's structure-activity relationship (SAR) to improve selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with enhanced therapeutic profiles.

In conclusion, 1-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-2-amine hydrochloride (CAS: 1864059-43-7) represents a versatile scaffold with significant potential in multiple therapeutic areas. Its dual functionality as a kinase inhibitor and antimicrobial agent underscores its value in drug discovery. Future research should focus on optimizing its pharmacological properties and conducting rigorous preclinical evaluations to pave the way for clinical trials. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for advancing medical science.